1-[1-(3-Fluorophenyl)sulfonylazetidin-3-yl]-2-propan-2-ylbenzimidazole

• IUPAC Name: 1-[1-(3-fluorophenyl)sulfonylazetidin-3-yl]-2-propan-2-ylbenzimidazole
• InChI: InChI=1S/C19H20FN3O2S/c1-13(2)19-21-17-8-3-4-9-18(17)23(19)15-11-22(12-15)26(24,25)16-7-5-6-14(20)10-16/h3-10,13,15H,11-12H2,1-2H3
• InChI Key: RGLJBFISGIVVLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=CC=CC=C2N1C3CN(C3)S(=O)(=O)C4=CC=CC(=C4)F
• Molecular Formula: C19H20FN3O2S
• Molecular Weight: 373.4 g/mol

Description

1-[1-(3-Fluorophenyl)sulfonylazetidin-3-yl]-2-propan-2-ylbenzimidazole is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of benzimidazole derivatives and is known to exhibit remarkable biological activity.

Mechanism Of Action

The exact mechanism of action of 1-[1-(3-Fluorophenyl)sulfonylazetidin-3-yl]-2-propan-2-ylbenzimidazole is not fully understood. However, it is believed to exert its biological activity by inhibiting certain enzymes or proteins that are involved in the disease process. For example, it has been shown to inhibit the activity of certain kinases that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
1-[1-(3-Fluorophenyl)sulfonylazetidin-3-yl]-2-propan-2-ylbenzimidazole has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit inflammation, and regulate glucose metabolism in diabetic animals. It has also been shown to exhibit antibacterial and antifungal activity.

Advantages And Limitations For Lab Experiments

One of the major advantages of using 1-[1-(3-Fluorophenyl)sulfonylazetidin-3-yl]-2-propan-2-ylbenzimidazole in lab experiments is its high potency and selectivity. This compound has been shown to exhibit activity at low concentrations, which makes it an attractive candidate for drug development. However, one of the limitations of using this compound in lab experiments is its relatively high cost and limited availability.

Future Directions

There are several future directions for the research on 1-[1-(3-Fluorophenyl)sulfonylazetidin-3-yl]-2-propan-2-ylbenzimidazole. One of the areas of interest is the development of this compound as a potential anticancer agent. Further studies are needed to identify the exact mechanism of action and to optimize the structure-activity relationship of this compound. Another area of interest is the development of this compound as a potential therapeutic agent for the treatment of diabetes and inflammation. Additionally, the potential use of this compound in material science, such as in the development of novel sensors and catalysts, is also an area of interest for future research.

Synthesis Methods

The synthesis of 1-[1-(3-Fluorophenyl)sulfonylazetidin-3-yl]-2-propan-2-ylbenzimidazole involves the condensation of 1-(3-Fluorophenyl)sulfonylazetidine-3-carboxylic acid with 2-(propan-2-ylamino)-1-methylbenzimidazole. This reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a base such as triethylamine (TEA) in an organic solvent such as dichloromethane (DCM). The resulting product is then purified by column chromatography to obtain the desired compound.

Scientific Research Applications

1-[1-(3-Fluorophenyl)sulfonylazetidin-3-yl]-2-propan-2-ylbenzimidazole has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. This compound has shown promising results in the treatment of various diseases such as cancer, diabetes, and inflammation. It has also been studied for its antibacterial and antifungal properties.